6-methoxy-N-methyl-1H-indazol-3-amine
Overview
Description
(6-Methoxy-1H-indazol-3-YL)methanamine, also known as MI-3, is a small molecule inhibitor that has been shown to target and inhibit the activity of the E3 ubiquitin ligase, TRIM24. This molecule has been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.
Mechanism of Action
6-methoxy-N-methyl-1H-indazol-3-amine targets and inhibits the activity of TRIM24, a protein that plays a role in regulating gene expression. TRIM24 has been shown to be overexpressed in a variety of cancers, and its inhibition by this compound leads to the downregulation of genes that promote cancer cell growth and survival.
Biochemical and Physiological Effects
In addition to its anticancer effects, this compound has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of the protein Hsp90, which plays a role in regulating the folding and stability of other proteins. This compound has also been shown to inhibit the activity of the protein PAK1, which plays a role in cell migration and invasion.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-methoxy-N-methyl-1H-indazol-3-amine is its specificity for TRIM24, which makes it a valuable tool for studying the role of TRIM24 in cancer and other diseases. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve complete inhibition of TRIM24 activity in some experiments.
Future Directions
There are several potential future directions for research on 6-methoxy-N-methyl-1H-indazol-3-amine. One area of interest is the development of more potent analogs of this compound that can achieve more complete inhibition of TRIM24 activity. Another area of interest is the development of combination therapies that include this compound, such as combinations with other targeted therapies or with immunotherapies. Finally, there is interest in studying the role of TRIM24 in other diseases beyond cancer, such as autoimmune diseases and infectious diseases.
Scientific Research Applications
6-methoxy-N-methyl-1H-indazol-3-amine has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been tested in preclinical studies as a potential treatment for a variety of cancers, including breast, prostate, and lung cancer. In addition, this compound has been studied for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy.
properties
CAS RN |
885271-66-9 |
|---|---|
Molecular Formula |
C9H11N3O |
Molecular Weight |
177.20 g/mol |
IUPAC Name |
6-methoxy-N-methyl-1H-indazol-3-amine |
InChI |
InChI=1S/C9H11N3O/c1-10-9-7-4-3-6(13-2)5-8(7)11-12-9/h3-5H,1-2H3,(H2,10,11,12) |
InChI Key |
FROFWVNLLKINIK-UHFFFAOYSA-N |
SMILES |
COC1=CC2=NNC(=C2C=C1)CN |
Canonical SMILES |
CNC1=NNC2=C1C=CC(=C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Pyrimidinamine, 2-chloro-N-[2-(4-fluorophenyl)ethyl]-6-methyl-](/img/structure/B3293198.png)
![4-Chloro-10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-one](/img/structure/B3293229.png)
![2-(6-Methyl-2-P-tolyl-imidazo[1,2-A]pyridin-3-YL)-ethylamine](/img/structure/B3293289.png)
![2-(2-p-Tolyl-imidazo[1,2-a]pyridin-3-yl)-ethylamine](/img/structure/B3293291.png)
